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Compound of Interest

Compound Name: 14(Z)-Etherolenic acid

Cat. No.: B15549999 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the chemical synthesis of 14(Z)-
Etherolenic acid, a complex ether-linked polyunsaturated fatty acid. The information is

intended for use in research and development settings.

Introduction
14(Z)-Etherolenic acid, with the systematic name (9Z,11E)-12-[(1Z,3Z)-1,3-

hexadienyloxy]-9,11-dodecadienoic acid, is a specialized fatty acid characterized by an ether

linkage connecting a conjugated diene side chain to a dodecadienoic acid backbone. Ether

lipids, as a class, are known to play significant roles in cellular functions, including membrane

structure, cell signaling, and protection against oxidative stress.[1][2] The unique structure of

14(Z)-Etherolenic acid suggests potential involvement in specific biological pathways, making

its synthesis crucial for further investigation into its physiological and pharmacological

properties. Some isomers of etherolenic acid have demonstrated antimicrobial properties,

highlighting the potential for this class of molecules in drug discovery.

Retrosynthetic Analysis
A convergent retrosynthetic strategy is proposed for the synthesis of 14(Z)-Etherolenic acid.

The target molecule can be disconnected at the ether linkage, leading to two key fragments: a

C12 functionalized dodecadienoic acid derivative (Synth A) and a C6 conjugated hexadienol

derivative (Synth B). The ether linkage can be formed via a Williamson ether synthesis.
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14(Z)-Etherolenic acidWilliamson Ether Synthesis

Synth A: (9Z,11E)-12-hydroxydodeca-9,11-dienoic acid derivative

Synth B: (1Z,3Z)-1-bromo-1,3-hexadiene
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Synthesis of Fragment A

Synthesis of Fragment B

Final Assembly

12-hydroxydodecanoic acid

Methyl 12-hydroxydodecanoate

 Esterification

Methyl 12-oxododecanoate

 Oxidation

Methyl (9Z,11E)-12-formyldodeca-9,11-dienoate

 Wittig Reaction

Fragment A:
Methyl (9Z,11E)-12-hydroxydodeca-9,11-dienoate

 Reduction

Coupling of A and B

1-Hexyne

(Z)-1-Hexen-3-yne

 Isomerization/
Coupling

Fragment B:
(1Z,3Z)-1-bromo-1,3-hexadiene

 Hydrobromination

Methyl ester of 14(Z)-Etherolenic acid

 Williamson Ether
Synthesis

14(Z)-Etherolenic acid

 Saponification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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